Cas no 1890153-11-3 (6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester)

• Product Name: 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester
• CAS No: 1890153-11-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD34550934
• CID: 5306390
• Update Time: 2025-10-17

6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester

• MDL： MFCD34550934
• Inchi： 1S/C8H13NO2/c1-11-7(10)8-4-2-3-6(5-8)9-8/h6,9H,2-5H2,1H3
• InChI Key： BXRLIWZRSZZGTG-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(N1)CCC2

Additional information on 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester

Introduction to 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester (CAS No. 1890153-11-3)

6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester (CAS No. 1890153-11-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct bicyclic structure and the presence of an azaheterocyclic ring, offers a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester is defined by its bicyclic framework, which consists of a seven-membered ring fused to a three-membered ring, with an azaheterocyclic substitution at the six-position. The methoxy carbonyl group attached to the one-position further enhances its chemical reactivity and functional versatility. This unique structural arrangement provides a solid foundation for exploring its potential in various biological and medicinal contexts.

Recent studies have highlighted the significance of 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester in the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are crucial for cell proliferation and survival.

In addition to its anti-cancer properties, 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester has shown promise in the treatment of neurodegenerative diseases. Studies conducted at leading research institutions have indicated that this compound can effectively cross the blood-brain barrier, making it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter levels and reduce oxidative stress are key factors contributing to its therapeutic potential in these areas.

The synthetic accessibility of 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester is another critical aspect that has facilitated its widespread use in research laboratories and pharmaceutical companies. Various synthetic routes have been developed to produce this compound efficiently, ensuring a consistent supply for both academic and industrial applications. One notable method involves the intramolecular cyclization of an appropriately substituted aziridine precursor, followed by methylation of the carboxylic acid group.

The physicochemical properties of 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester, including its solubility, stability, and bioavailability, have been extensively studied to optimize its use in drug development processes. These properties are crucial for ensuring that the compound can be effectively formulated into various dosage forms, such as tablets, capsules, and injectable solutions. Additionally, efforts are ongoing to improve its pharmacokinetic profile through structural modifications and prodrug strategies.

In conclusion, 6-Aza-bicyclo[3.1.1]heptane-1-carboxylic acid methyl ester (CAS No. 1890153-11-3) represents a promising compound with a broad spectrum of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.